Cas no 60037-42-5 (4-(2-Acetoxy-ethyl)phenyl Acetate)

• Product Name: 4-(2-Acetoxy-ethyl)phenyl Acetate
• CAS No: 60037-42-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 499447
• PubChem ID: 11195402
• Update Time: 2025-04-19

4-(2-Acetoxy-ethyl)phenyl Acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 4-(acetyloxy)-, acetate
• 4-(2-Acetoxy-ethyl)phenyl Acetate
• acetic acid,[4-(2-hydroxyethyl)phenyl] acetate
• 1-acetoxy-4-(2-acetoxy-ethyl)-benzene
• 2-(4-acetoxyphenyl)ethyl acetate
• 2-(p-acetoxyphenyl)ethyl acetate
• 4.12-Diacetoxy-1-aethyl-benzol
• 4-[2-(acetyloxy)ethyl]phenyl acetate
• Diacetyl-1,4-tyrosol
• tyrosyl diacetate

• Inchi： 1S/C12H14O4/c1-9(13)15-8-7-11-3-5-12(6-4-11)16-10(2)14/h3-6H,7-8H2,1-2H3
• InChI Key： JRBAXMAMWTZVRE-UHFFFAOYSA-N
• SMILES： CC(OCCC1C=CC(OC(=O)C)=CC=1)=O

Computed Properties

• Exact Mass: 240.10000
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 83.83000
• LogP: 1.23760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives